Cas no 476668-30-1 ((2E,5E)-2-(4-hydroxyphenyl)imino-5-(2,3,4-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one)

• Product Name: (2E,5E)-2-(4-hydroxyphenyl)imino-5-(2,3,4-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one
• CAS No: 476668-30-1
• MF: C₁₉H₁₈N₂O₅S
• MW: 386.421623706818
• CID: 5847147
• PubChem ID: 135593740
• Update Time: 2025-07-14

(2E,5E)-2-(4-hydroxyphenyl)imino-5-(2,3,4-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (E)-2-((4-hydroxyphenyl)imino)-5-((E)-2,3,4-trimethoxybenzylidene)thiazolidin-4-one
• 4(5H)-Thiazolone, 2-[(4-hydroxyphenyl)amino]-5-[(2,3,4-trimethoxyphenyl)methylene]-
• (2E,5E)-2-((4-hydroxyphenyl)imino)-5-(2,3,4-trimethoxybenzylidene)thiazolidin-4-one
• (2E,5E)-2-[(4-HYDROXYPHENYL)IMINO]-5-[(2,3,4-TRIMETHOXYPHENYL)METHYLIDENE]-1,3-THIAZOLIDIN-4-ONE
• (5E)-2-(4-hydroxyphenyl)imino-5-[(2,3,4-trimethoxyphenyl)methylidene]-1,3-thiazolidin-4-one
• F0750-0329
• SR-01000008946
• SR-01000008946-1
• 476668-30-1
• AKOS002207285
• (2E,5E)-2-(4-hydroxyphenyl)imino-5-(2,3,4-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one

• Inchi： 1S/C19H18N2O5S/c1-24-14-9-4-11(16(25-2)17(14)26-3)10-15-18(23)21-19(27-15)20-12-5-7-13(22)8-6-12/h4-10,22H,1-3H3,(H,20,21,23)
• InChI Key： BDUSCDSTDUDIMG-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=C(OC)C(OC)=C2OC)C(=O)N=C1NC1=CC=C(O)C=C1

Computed Properties

• Exact Mass: 386.09364285g/mol
• Monoisotopic Mass: 386.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 578.2±60.0 °C(Predicted)
• pka: 9.89±0.26(Predicted)

Additional information on (2E,5E)-2-(4-hydroxyphenyl)imino-5-(2,3,4-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one

Compound Introduction: (2E,5E)-2-(4-hydroxyphenyl)imino-5-(2,3,4-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one (CAS No. 476668-30-1)

Compound (2E,5E)-2-(4-hydroxyphenyl)imino-5-(2,3,4-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one, identified by its CAS number 476668-30-1, is a structurally complex organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of thiazolidinone derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The unique arrangement of functional groups in its molecular structure, including hydroxyl, methoxy, and imine functionalities, makes it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The molecular framework of this compound features a rigid thiazolidinone core, which is flanked by aromatic substituents that contribute to its chemical reactivity and biological interactions. Specifically, the presence of a 4-hydroxyphenyl group at the 2-position and a 2,3,4-trimethoxyphenyl group at the 5-position introduces both hydrophilic and lipophilic characteristics, enhancing its solubility and membrane permeability. These attributes are critical for optimizing pharmacokinetic profiles in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with biological targets. Studies suggest that the imino-methylene bridge in the molecule may serve as a key pharmacophore, facilitating interactions with enzymes or receptors involved in inflammatory pathways. Furthermore, the hydroxyl and methoxy groups contribute to hydrogen bonding capabilities, which are essential for stabilizing protein-ligand complexes.

In the realm of medicinal chemistry, thiazolidinone derivatives have been extensively studied for their anti-inflammatory, antioxidant, and antimicrobial properties. The structural features of (2E,5E)-2-(4-hydroxyphenyl)imino-5-(2,3,4-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one align well with these bioactivities. For instance, the hydroxyl group at the para position of the phenyl ring can engage in redox reactions, potentially mitigating oxidative stress—a mechanism relevant to various chronic diseases. Meanwhile, the trimethoxy substitution on the second phenyl ring may enhance metabolic stability while maintaining biological activity.

Current research is exploring synthetic methodologies to optimize the production of this compound. Advances in transition-metal-catalyzed cross-coupling reactions have enabled more efficient construction of its complex framework. Additionally, green chemistry principles are being applied to develop sustainable synthetic routes that minimize waste and energy consumption. Such innovations not only improve yield but also align with global efforts toward environmentally responsible pharmaceutical manufacturing.

The pharmacological potential of this compound has not gone unnoticed by academic and industrial researchers. Preclinical studies have begun to elucidate its mechanism of action across multiple disease models. Notably, its interaction with cyclooxygenase (COX) enzymes has been investigated as a possible pathway for anti-inflammatory effects. The steric arrangement provided by the thiazolidinone ring may allow selective binding to specific COX isoforms without significant side effects associated with non-selective inhibitors.

Beyond inflammation modulation, there is growing interest in exploring its role in neuroprotection and cancer therapy. The ability of thiazolidinone derivatives to cross the blood-brain barrier makes them attractive candidates for neurological disorders. Preliminary data indicate that (2E,5E)-2-(4-hydroxyphenyl)imino-5-(2,3,4-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one may exhibit neuroprotective effects by scavenging reactive oxygen species (ROS) and inhibiting pro-apoptotic signaling pathways. Similarly, its potential to disrupt microtubule dynamics has been hypothesized as a basis for anticancer activity.

The synthesis of this compound also presents opportunities for derivatization to enhance its therapeutic profile. By modifying substituents such as hydroxyl or methoxy groups with other functional moieties—such as halogens or amides—chemists can fine-tune its reactivity and selectivity. Such structural diversification is a cornerstone of modern drug discovery pipelines.

From an industrial perspective,(2E,^5E)-₂(⁴-hydroxyphenyl)imino-₅(_{2,^3,4-trimethoxyphenyl)methylidene-1,³-thiazolidin-4-one (CAS No. 476668-30-1) exemplifies how interdisciplinary collaboration between synthetic chemists and biologists can yield novel therapeutics. Its unique structural motifs offer a rich scaffold for medicinal chemists to explore while providing biologists with promising leads for further validation.}

In conclusion,(2E,^5E)-₂(⁴-hydroxyphenyl)imino-₅(_{2,^3,4-trimethoxyphenyl)methylidene-1,³-thiazolidin-4-one represents a compelling subject of study due to its structural complexity and multifaceted biological potential. Ongoing research aims to fully characterize its pharmacological properties while developing scalable synthetic routes for future clinical applications.}